Cas no 271-95-4 (1,2-Benzisoxazole)

1,2-Benzisoxazole Properties

Names and Identifiers

• Benzo[d]isoxazole
• 1,2-Benzisoxazole
• 1,2-benzoisoxazole
• 1-Oxa-2-azaindene
• 4,5-Benzisoazole
• 4,5-Benzisoxazole
• benzisoxazole radical
• INDOXAZENE
• ISOINDOXAZINE
• 1,2-benzoxazole
• benzisoxazole
• Benz(d)isoxazole
• 1-Oxa-2-aza-1H-indene
• benzoisoxazole
• KTZQTRPPVKQPFO-UHFFFAOYSA-N
• STL570242
• 1,2-Benzisoxazole, >=95.0%
• SY049298
• DTXSID20181567
• J-016689
• AKOS001302541
• InChI=1/C7H5NO/c1-2-4-7-6(3-1)5-8-9-7/h1-5
• Z220335556
• TRIFLUOROMETHYLPHOSPHONICACID
• FT-0627231
• CCG-321128
• CHEBI:51554
• A818951
• EN300-25961
• 0R1
• CS-0155959
• NS00041787
• UNII-D879RKM5NQ
• CHEMBL314871
• MFCD00005852
• SCHEMBL8438
• 271-95-4
• B0969
• SCHEMBL2213595
• D879RKM5NQ
• EINECS 205-983-1
• Q791818
• DB-047182
• +Expand

• MDL： MFCD00005852
• InChIKey： KTZQTRPPVKQPFO-UHFFFAOYSA-N
• Inchi： 1S/C7H5NO/c1-2-4-7-6(3-1)5-8-9-7/h1-5H
• SMILES： O1C2=C([H])C([H])=C([H])C([H])=C2C([H])=N1
• BRN： 2154

Computed Properties

• Exact Mass: 119.03700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 119.037
• Heavy Atom Count: 9
• Complexity: 105
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26

Experimental Properties

• LogP: 1.82780
• PSA: 26.03000
• Refractive Index: n20/D 1.561(lit.)
  n20/D 1.563
• Water Partition Coefficient: Soluble in water. 4.1 mg/mL in water at 25°C
• Boiling Point: 100°C/26mmHg(lit.)
• Flash Point: Fahrenheit: 186.8 ° f < br / > Celsius: 86 ° C < br / >
• Sensitiveness: Light Sensitive
• Density: 1.174 g/mL at 25 °C(lit.)

1,2-Benzisoxazole Security Information

• WGK Germany：3
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501
• Prompt：warning
• Storage Condition：0-10°C
• Risk Phrases： 36/37/38
• FLUKA BRAND F CODES：8

1,2-Benzisoxazole Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%